Cas no 2228821-07-4 (1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228821-07-4
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 5943504
• PubChem ID: 165861550
• Update Time: 2025-10-29

1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine
• 2228821-07-4
• [1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1793338

• Inchi： 1S/C11H15FN2O2/c1-11(2,13-3)7-8-6-9(12)4-5-10(8)14(15)16/h4-6,13H,7H2,1-3H3
• InChI Key： VTKDNXYHHRXSMV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C)(C)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.11175589g/mol
• Monoisotopic Mass: 226.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228821-07-4)

1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS number 2228821-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluoro-substituted nitrophenyl ring and an N-methylated amine moiety linked to an isobutyl group. The presence of both fluorine and nitro functional groups imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The fluoro group, particularly in the 5-position of the phenyl ring, is a well-documented pharmacophore in medicinal chemistry. Its ability to influence metabolic stability, binding affinity, and lipophilicity has been extensively studied. In contrast, the nitrophenyl moiety introduces a strong electron-withdrawing effect, which can modulate the reactivity and interactions of the molecule with biological targets. The combination of these two groups in 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine suggests potential applications in the design of bioactive molecules with enhanced binding properties and improved pharmacokinetic profiles.

The isobutyl side chain attached to the amine group provides steric bulk and can influence the conformational flexibility of the molecule. This structural feature is particularly relevant in the context of enzyme inhibition or receptor binding, where spatial orientation plays a critical role. Additionally, the methylamino substituent at the nitrogen atom enhances the basicity of the molecule, which may be advantageous for interactions with acidic or positively charged biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. Studies indicate that molecules containing both fluoro and nitro substituents often exhibit enhanced binding interactions with protein targets, particularly enzymes involved in metabolic pathways. For instance, computational simulations have suggested that 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine may interact favorably with enzymes such as cytochrome P450 (CYP) family members, which are crucial in drug metabolism.

In vitro studies have begun to explore the potential pharmacological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders, inflammation, or cancer. The unique combination of structural features makes it an intriguing candidate for further investigation into its mechanism of action and therapeutic potential.

The synthesis of 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of a fluorinated aromatic precursor followed by alkylation and functional group modifications. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of producing such complex molecules.

The role of fluorine in modulating drug properties cannot be overstated. Fluorinated compounds are known for their improved metabolic stability, lipophilicity, and bioavailability. The presence of a fluoro group at the 5-position of the phenyl ring in this compound likely contributes to these desirable characteristics. Additionally, the electron-withdrawing nature of the adjacent nitro group can fine-tune electronic properties, influencing both solubility and reactivity.

Current research trends in medicinal chemistry emphasize the development of small molecules with multifunctional properties. 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. Such integrative approaches are expected to yield compounds with enhanced therapeutic efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex derivatives or for exploring novel chemical biology tools. For example, it could serve as a probe to study enzyme mechanisms or as a scaffold for designing next-generation therapeutics targeting specific disease pathways.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly powerful tools for identifying promising candidates like 1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine. These methods allow researchers to rapidly evaluate large libraries of compounds based on predicted binding affinities and other physicochemical properties. Such high-throughput virtual screening accelerates the drug discovery process by narrowing down candidates for experimental validation.

In conclusion,1-(5-fluoro-2-nitrophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228821-07-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition—featuring both fluoro and nitro substituents along with an N-methylated amine linked to an isobutyl group—makes it an attractive candidate for further exploration into drug discovery applications across various therapeutic areas.